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Compound of Interest

Compound Name: Dimethyl tetradecanedioate

Cat. No.: B1583837

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety and proper chemical handling is paramount. This guide provides essential,
step-by-step procedures for the safe disposal of dimethyl tetradecanedioate, reinforcing our
commitment to being your trusted partner in laboratory safety. While dimethyl
tetradecanedioate is not always classified as a hazardous substance under the Globally
Harmonized System (GHS), it is known to cause skin and eye irritation and may cause
respiratory irritation.[1][2] Therefore, adherence to proper disposal protocols is crucial to
maintain a safe laboratory environment and comply with regulations.

Key Safety and Handling Information

Before handling dimethyl tetradecanedioate, it is important to be aware of its properties and
the necessary safety precautions.

Safety Operating Guide:

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, chemical-resistant gloves, and a lab coat.[3]

e Ventilation: Handle the compound in a well-ventilated area to avoid inhalation of any dust or
vapors.[3]

» Spill Management: In case of a spill, avoid generating dust. Contain the spill and collect the
material using appropriate tools. Prevent the material from entering drains or waterways.[3]
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Dispose of the collected material as hazardous waste.

o First Aid:

o Skin Contact: Remove contaminated clothing and rinse the affected area with plenty of
water. If irritation occurs, seek medical attention.[3]

o Eye Contact: Immediately flush eyes with plenty of water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing and seek medical attention if
irritation persists.[3]

o Inhalation: Move the person to fresh air. If they feel unwell, seek medical advice.[3]
o Ingestion: Rinse mouth with water and seek medical attention if you feel unwell.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for dimethyl tetradecanedioate.

Property Value Source
Molecular Formula C16H3004 [1]
Molecular Weight 286.41 g/mol [1]
Melting Point 43 °C [2][3]
Boiling Point 196 °C/ 1.3kPa [3]

Experimental Disposal Protocols

The primary and recommended method for the disposal of dimethyl tetradecanedioate is
through a licensed and certified hazardous waste disposal service.[4] This ensures compliance
with local, state, and federal environmental regulations.[5][6][7][8]

Step-by-Step Disposal Procedure:

o \Waste Identification and Classification:
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o Based on its irritant properties, it is prudent to manage dimethyl tetradecanedioate as a
hazardous waste unless confirmed otherwise by your institution's Environmental Health
and Safety (EHS) department.[4][9]

o Do not mix dimethyl tetradecanedioate waste with other waste streams unless
compatibility has been confirmed.[10]

¢ Waste Collection and Storage:

o Solid Waste: Collect solid dimethyl tetradecanedioate waste in a clearly labeled, sealed,
and compatible container.

o Solutions: If in solution, collect in a designated, leak-proof, and clearly labeled waste
container.[4]

o Labeling: The waste container must be labeled with "Hazardous Waste" and the full
chemical name: "Dimethyl Tetradecanedioate".[9] The date of accumulation should also
be included.[4]

o Storage: Store the waste container in a designated, secure, and well-ventilated area, away
from incompatible materials.[4][9] Keep the container tightly closed when not in use.[3][9]

e Arranging for Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for pickup and disposal.[4]

o Provide the disposal company with accurate information about the waste, including its
composition and any known hazards.

o Empty Container Disposal:

o Empty containers that held dimethyl tetradecanedioate should be triple-rinsed with a
suitable solvent.[9]

o The rinsate must be collected and disposed of as hazardous waste.[9]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://www.st-andrews.ac.uk/staff/policy/healthandsafety/publications/waste/waste-disposaloflaboratorywastesguidance/
https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.tcichemicals.com/BE/en/sds/T1726_EU_6N.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.benchchem.com/product/b1583837?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o After triple-rinsing, the container may be disposed of as regular waste, depending on local
regulations.[9][11]

Under no circumstances should dimethyl tetradecanedioate be disposed of down the drain or
in regular trash without proper assessment and approval from your EHS department.[11][12]
[13]

Disposal Workflow Diagram
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'

Store in a Designated Secure Area
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Step 3: Professional Disposal

Contact EHS or Licensed Waste Disposal Service

i

Arrange for Waste Pickup and Disposal

Click to download full resolution via product page

Caption: Disposal workflow for dimethyl tetradecanedioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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